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Compound of Interest

Compound Name: Fmoc-N-Me-Ile-OH

Cat. No.: B557328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-N-Me-Ile-OH (N-α-Fmoc-N-α-methyl-L-isoleucine) is a critical building block in modern

peptide synthesis, particularly in the development of therapeutic peptides. The presence of the

N-methyl group can impart unique properties to the final peptide, such as increased metabolic

stability, enhanced cell permeability, and improved pharmacokinetic profiles. However, the

specific characteristics of this N-methylated amino acid derivative necessitate precise storage

and handling procedures to ensure its integrity and successful incorporation into peptide

sequences. This in-depth technical guide provides a comprehensive overview of the

recommended storage conditions, handling procedures, and analytical methods for Fmoc-N-
Me-Ile-OH.

Physicochemical Properties
A foundational understanding of the physicochemical properties of Fmoc-N-Me-Ile-OH is

essential for its proper handling and application.
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Property Value Reference(s)

CAS Number 138775-22-1 [1]

Molecular Formula C₂₂H₂₅NO₄ [1]

Molecular Weight 367.44 g/mol [1]

Appearance
White to off-white or slight

yellow to beige powder.
[1][2]

Melting Point 177-183 °C [1][2]

Optical Rotation
[α]20/D −59±2°, c = 1% in

DMF

Purity (HPLC)
≥97.0% to ≥98% (sum of

enantiomers)
[1]

Storage and Stability
Proper storage of Fmoc-N-Me-Ile-OH is paramount to prevent degradation and maintain its

purity. Recommendations for both the solid compound and solutions are outlined below.

Solid Form
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Parameter
Recommended
Condition

Notes Reference(s)

Temperature 2-8°C For long-term storage. [2]

2-30°C
Acceptable for shorter

periods.
[1]

Atmosphere

Store in a cool, dry,

and well-ventilated

place.

Keep container tightly

closed.
[3]

Light Protect from light.

While not explicitly

stated for this specific

compound, it is a

general best practice

for Fmoc-protected

amino acids.

In Solution
Solvent

Storage
Temperature

Duration Notes Reference(s)

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

-80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Handling and Safety
General Handling
When handling Fmoc-N-Me-Ile-OH, it is crucial to adhere to standard laboratory safety

protocols.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side-shields, chemical-resistant gloves, and a lab coat. A NIOSH-approved N95 dust mask

should be used when handling the powder.[3]

Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of

dust.[3]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Spills: In case of a spill, avoid dust formation. Sweep up the material and place it in a

suitable, closed container for disposal.[3]

In Peptide Synthesis
The incorporation of N-methylated amino acids like Fmoc-N-Me-Ile-OH into a peptide

sequence via Solid-Phase Peptide Synthesis (SPPS) presents unique challenges due to steric

hindrance.

Dissolution: Fmoc-N-Me-Ile-OH is soluble in DMF. For dissolution prior to coupling, use

high-quality, amine-free DMF.

Coupling: The steric hindrance of the N-methyl group can slow down the coupling reaction.

Coupling Reagents: More potent coupling reagents are often required. HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) is recommended over HBTU or HCTU.[4] Other effective reagents

include PyAOP and PyBOP/HOAt.[4]

Double Coupling: It may be necessary to perform a double coupling to ensure the reaction

goes to completion.

Monitoring: Standard ninhydrin tests are not effective for monitoring the coupling to a

secondary amine. The bromophenol blue test can be used as an alternative.[5]

Experimental Protocols
Purity Assessment by HPLC
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High-Performance Liquid Chromatography (HPLC) is the standard method for determining the

purity of Fmoc-N-Me-Ile-OH.

Method 1: General Purity Analysis

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from 5% to 65% B over 30 minutes is a typical starting point.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 220 nm.

Sample Preparation: Dissolve the sample in Mobile Phase A at a concentration of 1

mg/mL.

Method 2: Enantiomeric Purity Analysis

Column: Polysaccharide-based chiral stationary phases (CSPs) such as Lux Cellulose-2

or Lux Cellulose-3 are effective for separating enantiomers of Fmoc-amino acids.[6]

Mobile Phase: Reversed-phase conditions are typically used.

Detection: UV detection.

Purity Assessment by TLC
Thin-Layer Chromatography (TLC) can be used for rapid purity checks.

Stationary Phase: Silica gel 60 F254 plates.

Mobile Phase: A common solvent system for Fmoc-amino acids is a mixture of n-butanol,

acetic acid, and water.
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Visualization: The plate can be visualized under UV light (254 nm). Staining with a ninhydrin

solution is not effective for this N-methylated amino acid.

Diagrams
Logical Workflow for Storage and Handling
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Caption: Workflow for the storage and handling of Fmoc-N-Me-Ile-OH.
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Caption: Workflow for purity assessment of Fmoc-N-Me-Ile-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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